N,N'-dibenzyl-2,2'-biphenyldicarboxamide

• IUPAC Name: N-benzyl-2-[2-(benzylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C28H24N2O2/c31-27(29-19-21-11-3-1-4-12-21)25-17-9-7-15-23(25)24-16-8-10-18-26(24)28(32)30-20-22-13-5-2-6-14-22/h1-18H,19-20H2,(H,29,31)(H,30,32)
• InChI Key: ZJIQKFLLXNWVEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)NCC4=CC=CC=C4
• Molecular Formula: C28H24N2O2
• Molecular Weight: 420.5 g/mol

Description

Compounds like “N,N’-dibenzyl-2,2’-biphenyldicarboxamide” belong to the class of organic compounds known as amides. These are organic compounds that contain a carbonyl group (C=O) linked to a nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivative (like an acyl chloride or anhydride) to form an amide. This is usually done in the presence of a dehydrating agent.

Molecular Structure Analysis

The molecular structure of similar compounds consists of a biphenyl core with two carboxamide groups attached to it. Each carboxamide group is further substituted with a benzyl group.

Chemical Reactions Analysis

Amides, in general, can undergo a variety of chemical reactions. They can be hydrolyzed to form carboxylic acids and amines. They can also participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, amides are typically polar due to the presence of the carbonyl group and the nitrogen atom. They can participate in hydrogen bonding, which can affect their boiling and melting points.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological targets to exert its therapeutic effect.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some amides can be irritants or harmful if ingested, inhaled, or come into contact with skin.

Future Directions

The future directions for research on a compound would depend on its potential applications. For example, if it has therapeutic potential, future research might focus on optimizing its synthesis, improving its efficacy, reducing its side effects, or exploring its mechanism of action.